Diethyl 2-(dicyanomethyl)-2-methylmalonate

• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• IUPAC Name: diethyl 2-(dicyanomethyl)-2-methylpropanedioate
• InChI: InChI=1S/C11H14N2O4/c1-4-16-9(14)11(3,8(6-12)7-13)10(15)17-5-2/h8H,4-5H2,1-3H3
• InChI Key: NGZRJAQXUXWFAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C(C#N)C#N)C(=O)OCC

Description

Diethyl 2-(dicyanomethyl)-2-methylmalonate is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

19.156 g (75.686 mmol) of diethyl 2-bromo-2-methylmalonate were initially charged in THF (120 ml), and 5 g (75.686 mmol) of malononitrile and then 8.493 g (75.686 mmol) of potassium tert-butoxide were added. The mixture was then heated to reflux overnight. Ethyl acetate and sat. ammonium chloride solution were then added to the reaction, and the phases were separated. The aqueous phase was extracted two more times with ethyl acetate. The combined organic phases were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated to dryness. This gave a crude product which was purified by chromatography on silica gel (cyclohexane/ethyl acetate 9:1).